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Compound of Interest

Compound Name:
5-Fluoro-2-

(Trifluoromethyl)Phenylacetic Acid

Cat. No.: B1302116 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the spectroscopic and

analytical methodologies for the characterization of 5-Fluoro-2-(trifluoromethyl)phenylacetic
acid (CAS No. 239135-52-5). While specific experimental spectroscopic data for this

compound is not widely available in public databases, this document outlines the expected

physicochemical properties and provides detailed, representative experimental protocols for its

analysis using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),

and Fourier-Transform Infrared (FTIR) spectroscopy. This guide is intended to serve as a

practical resource for researchers in the fields of medicinal chemistry, material science, and

drug development, offering standardized procedures for the rigorous characterization of this

and similar fluorinated aromatic compounds.

Introduction
5-Fluoro-2-(trifluoromethyl)phenylacetic acid is a fluorinated aromatic carboxylic acid of

interest in various chemical and pharmaceutical research domains. Its structural complexity,

featuring both a fluorine atom and a trifluoromethyl group on the phenyl ring, necessitates a

multi-technique approach for unambiguous characterization. This guide details the standard

spectroscopic methods employed for the structural elucidation and purity assessment of such

compounds.
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Physicochemical Properties
A summary of the key physical and chemical properties of 5-Fluoro-2-
(trifluoromethyl)phenylacetic acid is presented in Table 1. This data is compiled from various

chemical supplier databases.

Table 1: Physicochemical Properties of 5-Fluoro-2-(trifluoromethyl)phenylacetic acid

Property Value

CAS Number 239135-52-5

Molecular Formula C₉H₆F₄O₂

Molecular Weight 222.14 g/mol

Appearance Solid

Melting Point 112-115 °C

Boiling Point 241.4 °C at 760 mmHg (Predicted)

InChI
1S/C9H6F4O2/c10-6-1-2-7(9(11,12)13)5(3-6)4-

8(14)15/h1-3H,4H2,(H,14,15)

SMILES O=C(O)Cc1cc(F)ccc1C(F)(F)F

Spectroscopic Analysis Workflow
The structural characterization of a novel or synthesized compound like 5-Fluoro-2-
(trifluoromethyl)phenylacetic acid typically follows a logical workflow to ensure

comprehensive analysis. The following diagram illustrates this general process.
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To cite this document: BenchChem. [Spectroscopic and Analytical Profile of 5-Fluoro-2-
(trifluoromethyl)phenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302116#spectroscopic-data-for-5-fluoro-2-
trifluoromethyl-phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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